Cas no 2640843-89-4 (2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 2640843-89-4
• MF: C₁₉H₃₀N₆O₃
• MW: 390.479903697968
• CID: 5316481
• PubChem ID: 154829872
• Update Time: 2025-06-13

2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-Methyl-6-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl]-1-(4-morpholinyl)ethanone
• F6619-6051
• AKOS040709823
• 2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• 2640843-89-4
• 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C19H30N6O3/c1-16-20-17(14-18(21-16)24-6-10-27-11-7-24)23-4-2-22(3-5-23)15-19(26)25-8-12-28-13-9-25/h14H,2-13,15H2,1H3
• InChI Key： VYXFXRUXZJGLRE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CN1CCN(C2C=C(N=C(C)N=2)N2CCOCC2)CC1)=O

Computed Properties

• Exact Mass: 390.23793884g/mol
• Monoisotopic Mass: 390.23793884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.9±55.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

Introduction to Compound with CAS No. 2640843-89-4 and Product Name: 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

Compound with the CAS number 2640843-89-4 and the product name 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including morpholine and pyrimidine moieties, suggests a high degree of structural complexity that may contribute to its unique pharmacological properties.

The molecular framework of this compound is composed of several key structural elements that are central to modern drug design. Specifically, the morpholin-4-yl substituents and the piperazin-1-yl group play crucial roles in modulating the compound's interactions with biological targets. These features are particularly relevant in the development of small-molecule inhibitors and modulators, which are essential for treating a variety of therapeutic conditions. The pyrimidin-4-yl moiety further enhances the compound's potential by providing a scaffold for further chemical modifications, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between this compound and its biological targets. Molecular docking studies have revealed that the 2-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one structure exhibits high affinity for certain enzymes and receptors, making it a promising candidate for therapeutic intervention. These findings align with the growing interest in structure-based drug design, where computational tools are leveraged to predict and optimize molecular interactions.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the morpholin-4-yl groups and the piperazin-1-yl moiety necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrimidine ring system. These methodologies underscore the importance of innovation in synthetic chemistry for developing complex molecules like this one.

In vitro studies have begun to elucidate the pharmacological profile of 2-{4-[2-Methyl-6-(morpholin-4-yloxy)morpholine]}. Initial experiments suggest that this compound demonstrates inhibitory activity against several target enzymes, including those implicated in inflammatory pathways and metabolic disorders. The dual presence of morpholine units may contribute to its ability to modulate multiple biological processes simultaneously, a strategy that is increasingly favored in drug development due to its potential for synergistic effects.

The potential therapeutic applications of this compound are broad and encompass various disease areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of morpholine derivatives in modulating immune responses. Additionally, its structural features suggest that it may exhibit properties relevant to neurodegenerative diseases, where modulation of neurotransmitter systems is critical.

As our understanding of biological pathways continues to evolve, so too does our approach to drug discovery. The development of compounds like 2-{4-[2-Methyl-pyrimidin]} exemplifies this trend towards rational design based on detailed mechanistic insights. By leveraging both experimental data and computational modeling, scientists can predict how structural modifications will impact biological activity, leading to more efficient and targeted therapeutic interventions.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective agents reach clinical use. The synthesis and characterization of CAS No. 2640843 must adhere to rigorous quality control standards before it can be considered for further development. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are essential to navigate these requirements successfully.

Future research directions for this compound include exploring its efficacy in preclinical models and optimizing its pharmacokinetic properties through structural modifications. The versatility of its molecular framework allows for numerous derivatization strategies, which could enhance its solubility, bioavailability, and target specificity. Such efforts are crucial for translating promising preclinical findings into viable therapeutic options for patients worldwide.

The impact of compounds like CAS No. 2640855 extends beyond their immediate therapeutic applications; they also serve as valuable tools for understanding fundamental biological processes. By studying how these molecules interact with their targets, researchers can gain insights into disease mechanisms and identify new avenues for intervention. This knowledge is invaluable for advancing both basic science and clinical medicine.

In conclusion,CAS No 2640857, with its complex structure and multifaceted potential,represents a significant contribution to pharmaceutical chemistry. Its development underscores the importance of interdisciplinary collaboration in modern drug discovery—a synergy between synthetic innovation,computational modeling,and biological investigation—and highlights the ongoing quest to create safer,more effective treatmentsfor human health challenges worldwide.